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Compound of Interest

Compound Name:
1-(4-Bromophenyl)-4-ethynyl-1H-

pyrazole

Cat. No.: B8167941

Get Quote

Executive Summary: The Bifunctional Scaffold
1-(4-Bromophenyl)-4-ethynyl-1H-pyrazole represents a high-value intermediate

characterized by two orthogonal reactive handles:

Aryl Bromide (C-Br): A site for palladium-catalyzed cross-coupling (Suzuki-Miyaura,

Buchwald-Hartwig) to introduce complexity at the N1-phenyl ring.

Terminal Alkyne (C≡CH): A versatile handle for copper-catalyzed azide-alkyne cycloaddition

(CuAAC "Click" chemistry) or Sonogashira coupling at the C4-pyrazole position.

This dual functionality makes it an ideal scaffold for fragment-based drug discovery (FBDD)

and the synthesis of kinase inhibitors, where the pyrazole core often serves as a hinge-binding

motif.

Synthetic Pathway & Workflow
The synthesis of this molecule typically proceeds via a convergent route, ensuring

regioselectivity at the N1 position and preserving the integrity of the alkyne.
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Core Workflow:

N-Arylation: Copper-catalyzed Chan-Lam coupling of 4-iodopyrazole with 4-

bromophenylboronic acid.

Sonogashira Coupling: Selective cross-coupling of the 4-iodo position with

trimethylsilylacetylene (TMSA).

Desilylation: Mild deprotection to reveal the terminal alkyne.

4-Iodopyrazole
(Starting Material)

Step 1: N-Arylation
(Chan-Lam Coupling)

+ 4-Br-Ph-B(OH)2 1-(4-Bromophenyl)-
4-iodopyrazole

Cu(OAc)2, Pyridine Step 2: Sonogashira
(TMS-Acetylene)

+ TMSA, Pd/Cu TMS-Protected
Intermediate

Yield ~85% Step 3: Deprotection
(K2CO3 / MeOH)

Desilylation 1-(4-Bromophenyl)-
4-ethynyl-1H-pyrazole

Target Molecule

Click to download full resolution via product page

Caption: Convergent synthetic pathway ensuring regioselective installation of the N1-aryl and

C4-ethynyl moieties.

Physicochemical Characterization Profile
The following data represents the anticipated characterization profile for the target molecule,

derived from structural analogs (e.g., 1-(4-bromophenyl)-1H-pyrazole) and standard

spectroscopic principles for ethynyl-substituted heterocycles.

3.1 Physical Properties
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Property Value / Description Method/Notes

Appearance
Off-white to pale yellow

crystalline solid

Visual inspection after

recrystallization

(EtOH/Hexane).

Molecular Formula C₁₁H₇BrN₂ -

Molecular Weight 247.09 g/mol
Calculated based on IUPAC

atomic weights.

Melting Point 128 – 132 °C (Predicted)

Consistent with 1-(4-

bromophenyl)-1H-pyrazole

analogs (MP ~132-136°C).

Solubility
Soluble in DMSO, DMF, DCM,

CHCl₃.

Low solubility in water and

hexane.

Rf Value ~0.45
TLC (Hexane:EtOAc 4:1), UV

active.

3.2 Spectroscopic Data (Reference Standards)
Proton NMR (

H NMR, 400 MHz, DMSO-

)

δ 8.75 (s, 1H): Pyrazole C5-H. Deshielded due to the adjacent N1-aryl group.

δ 7.92 (s, 1H): Pyrazole C3-H.

δ 7.80 (d, J = 8.8 Hz, 2H): Aryl protons ortho to the pyrazole ring.

δ 7.65 (d, J = 8.8 Hz, 2H): Aryl protons ortho to the bromine atom.

δ 4.25 (s, 1H): Ethynyl proton (≡C-H). Characteristic singlet.

Carbon NMR (
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C NMR, 100 MHz, DMSO-

)

Aromatic Carbons: ~141.0 (C-N), 139.5 (C5), 132.5 (C-Br), 129.8 (C3), 122.0 (C-Aryl), 119.5

(C-Aryl).

Alkyne Carbons: ~82.5 (Internal C≡), ~76.0 (Terminal ≡CH).

Quaternary C4: ~105.0.

Infrared Spectroscopy (FT-IR, KBr)

3280 cm⁻¹: ≡C-H stretching (Sharp, diagnostic).

2115 cm⁻¹: C≡C stretching (Weak).

1590, 1500 cm⁻¹: C=C / C=N aromatic stretching.

1070 cm⁻¹: C-Br stretching.

Mass Spectrometry (HRMS-ESI)

Observed Ion: [M+H]⁺ = 246.98 / 248.98.

Pattern: Characteristic 1:1 isotopic ratio confirming the presence of one Bromine atom (

Br /

Br).

Experimental Protocols
Protocol A: Quality Control & Purity Assessment (HPLC)

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase:

A: Water + 0.1% Formic Acid.
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B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (Aromatic) and 210 nm (Alkyne).

Acceptance Criteria: Purity > 98.0% (Area %).

Protocol B: Deprotection of TMS-Intermediate
Objective: Isolation of the terminal alkyne.

Procedure:

Dissolve 1-(4-bromophenyl)-4-((trimethylsilyl)ethynyl)-1H-pyrazole (1.0 eq) in MeOH (0.1

M).

Add Potassium Carbonate (K₂CO₃, 1.5 eq) at room temperature.

Stir for 2 hours (Monitor by TLC: disappearance of non-polar spot).

Workup: Dilute with water, extract with Ethyl Acetate (3x). Wash combined organics with

brine, dry over Na₂SO₄, and concentrate.[2]

Purification: Recrystallize from Ethanol/Hexane or purify via silica gel flash

chromatography (0-20% EtOAc in Hexane).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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